Cas no 145618-11-7 (methyl (2S)-2-amino-2-cyclohexyl-acetate)

• Product Name: methyl (2S)-2-amino-2-cyclohexyl-acetate
• CAS No: 145618-11-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD09951986
• CID: 1315030
• PubChem ID: 10678767
• Update Time: 2025-10-29

methyl (2S)-2-amino-2-cyclohexyl-acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-2-cyclohexylacetate
• L-cyclohexylglycine methyl ester
• methyl L-cyclohexylglycinate
• SureCN2608454
• CYC123
• methyl (2S)-amino(cyclohexyl)acetate
• methyl (S)-2-amino-2-cyclohexylacetate
• (S)-amino-cyclohexyl-acetic acid methyl ester
• (S)-amino(cyclohexyl)acetic acid methyl ester
• Cyclohexaneacetic acid, a-aMino-, Methyl ester, (S)-
• Cyclohexaneacetic acid,
• methyl (2S)-2-amino-2-cyclohexyl-acetate
• UUSVVDQFPGXFTQ-QMMMGPOBSA-N
• 145618-11-7
• DTXSID50443342
• methyl(2s)-amino(cyclohexyl)ethanoate
• Methyl (2S)-amino(cyclohexyl)acetate hydrochloride
• SCHEMBL2608454
• EN300-257658

• MDL： MFCD09951986
• Inchi： 1S/C9H17NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h7-8H,2-6,10H2,1H3/t8-/m0/s1
• InChI Key： UUSVVDQFPGXFTQ-QMMMGPOBSA-N
• SMILES： O(C)C([C@H](C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.76730

Additional information on methyl (2S)-2-amino-2-cyclohexyl-acetate

Methyl (2S)-2-Amino-2-Cyclohexyl-Acetate: A Comprehensive Overview

Methyl (2S)-2-amino-2-cyclohexyl-acetate, with CAS No. 145618-11-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and potential applications in drug development. The methyl (2S)-2-amino-2-cyclohexyl-acetate structure consists of a cyclohexane ring attached to an amino group and an acetate ester, with the stereochemistry at the chiral center being the S configuration. This specific configuration plays a crucial role in the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chiral centers in determining the efficacy and safety of pharmaceutical compounds. In the case of methyl (2S)-2-amino-2-cyclohexyl-acetate, the S configuration has been shown to enhance selectivity for certain biological targets, making it a promising candidate for further research. The cyclohexane ring structure contributes to the compound's stability and bioavailability, while the amino group and acetate ester are key functional groups that influence its reactivity and solubility.

The synthesis of methyl (2S)-2-amino-2-cyclohexyl-acetate involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, ensuring its suitability for pharmaceutical applications. The use of chiral catalysts and stereoselective reactions has been particularly effective in this regard.

Pharmacologically, methyl (2S)-2-amino-2-cyclohexyl-acetate has demonstrated potential as a precursor or intermediate in the development of bioactive molecules. Its ability to act as a chiral building block makes it valuable in medicinal chemistry. Recent research has explored its role in peptide synthesis and as a component in drug delivery systems. The compound's stereochemical properties have also been leveraged to investigate enantioselective reactions, further underscoring its versatility.

In terms of applications, methyl (2S)-2-amino-2-cyclohexyl-acetate is being studied for its potential in treating various therapeutic areas, including neurodegenerative diseases and inflammation. Its ability to modulate specific cellular pathways has been a focal point of recent investigations. For instance, studies have shown that derivatives of this compound can influence neurotransmitter systems, suggesting its potential as a CNS drug candidate.

Moreover, the cyclohexane ring structure provides a rigid framework that can be modified to enhance binding affinity to target proteins. This has led to ongoing research into its use as a scaffold for drug design. The integration of computational chemistry techniques, such as molecular docking and dynamics simulations, has further facilitated this exploration.

Looking ahead, methyl (2S)-2-amino-2-cyclohexyl-acetate is expected to play an increasingly important role in both academic and industrial research settings. Its unique combination of stereochemistry and functional groups positions it as a valuable tool for advancing drug discovery efforts. As researchers continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.